Cas no 105095-22-5 (Methyl 4-[(4-nitrophenoxy)carbonyloxymethyl]benzoate)

• Product Name: Methyl 4-[(4-nitrophenoxy)carbonyloxymethyl]benzoate
• CAS No: 105095-22-5
• MF: C₁₆H₁₃NO₇
• MW: 331.276924848557
• CID: 1150724
• PubChem ID: 11121102
• Update Time: 2025-04-20

Methyl 4-[(4-nitrophenoxy)carbonyloxymethyl]benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[(4-nitrophenoxy)carbonyloxymethyl]benzoate
• SCHEMBL7365137
• Benzoic acid, 4-[[[(4-nitrophenoxy)carbonyl]oxy]methyl]-, methyl ester
• 105095-22-5
• DTXSID80455978

• Inchi： 1S/C16H13NO7/c1-22-15(18)12-4-2-11(3-5-12)10-23-16(19)24-14-8-6-13(7-9-14)17(20)21/h2-9H,10H2,1H3
• InChI Key： BOOZANAVCPLDEJ-UHFFFAOYSA-N
• SMILES： O(C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])CC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 331.06920175g/mol
• Monoisotopic Mass: 331.06920175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 108Ų